Cas no 2680700-59-6 (tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate)

• Product Name: tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate
• CAS No: 2680700-59-6
• MF: C₁₉H₁₈BrN₃O₃
• MW: 416.268523693085
• CID: 5622745
• PubChem ID: 165926024
• Update Time: 2025-05-20

tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-59-6
• EN300-28303809
• tert-butyl N-[1-(2-bromobenzoyl)-1H-indazol-3-yl]carbamate
• tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate

• Inchi： 1S/C19H18BrN3O3/c1-19(2,3)26-18(25)21-16-13-9-5-7-11-15(13)23(22-16)17(24)12-8-4-6-10-14(12)20/h4-11H,1-3H3,(H,21,22,25)
• InChI Key： NWTFJAAENVJHOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1C2C=CC=CC=2C(=N1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 415.05315g/mol
• Monoisotopic Mass: 415.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate

Professional Introduction to Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate (CAS No. 2680700-59-6)

Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate, with the chemical formula corresponding to its CAS number 2680700-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoylindazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a tert-butyl group, a 2-bromobenzoyl moiety, and an 1H-indazol-3-ylcarbamate backbone, contributes to its unique chemical properties and biological interactions.

The synthesis of Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the 2-bromobenzoyl group into the indazole core is a critical step, as it enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This property is particularly valuable in further functionalization and derivatization processes, which are essential for developing novel drug candidates.

The tert-butyl group at the nitrogen position of the carbamate moiety plays a pivotal role in stabilizing the molecule and influencing its pharmacokinetic profile. This bulky substituent can prevent unwanted side reactions and improve the solubility and bioavailability of the compound. Additionally, the indazole core is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable scaffold for drug discovery.

In recent years, benzoylindazole derivatives have been extensively studied for their potential applications in oncology, inflammation, and neurodegenerative diseases. The structural features of Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate make it an attractive candidate for further investigation in these therapeutic areas. Specifically, studies have shown that compounds with similar structural motifs can inhibit key enzymes involved in cancer cell proliferation and survival.

The use of computational methods and high-throughput screening has accelerated the discovery of novel bioactive molecules like Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate. These approaches allow researchers to rapidly assess the binding affinity and selectivity of compounds against target proteins, thereby facilitating the identification of lead candidates for clinical development. The combination of experimental techniques with computational modeling has become indispensable in modern drug discovery pipelines.

One of the most compelling aspects of Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate is its potential as a tool compound for mechanistic studies. By modulating specific structural elements, researchers can gain insights into the molecular interactions that underpin its biological activity. This information is crucial for designing more effective drugs with improved efficacy and reduced side effects.

The synthesis and characterization of this compound also highlight the importance of high-quality analytical techniques in pharmaceutical research. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of intermediates and final products. These techniques provide detailed information about the molecular architecture, which is critical for understanding biological function.

In conclusion, Tert-butyl N-1-(2-bromobenzoyl)-1H-indazol-3-ylcarbamate (CAS No. 2680700-59-6) represents a promising compound in the realm of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping new therapeutic strategies.